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Compound of Interest

Compound Name: 4-(Azepan-1-yl)benzonitrile

CAS No.: 162377-67-5

Cat. No.: B1288787

Get Quote

Chemical Class:N-Aryl Heterocycle | Application: Medicinal Chemistry Intermediate[1][2][3]

Executive Summary & Chemical Identity
4-(Azepan-1-yl)benzonitrile is a pivotal pharmacophore and synthetic intermediate

characterized by a benzonitrile core substituted at the para position with a seven-membered

azepane ring.[1][2][3] Unlike its six-membered analog (piperidine), the azepane ring introduces

unique conformational flexibility and increased lipophilicity, making this structure a critical tool in

Structure-Activity Relationship (SAR) studies for modulating drug solubility, metabolic stability,

and receptor binding entropy.[1][2]

This guide details the synthesis, physicochemical properties, and medicinal utility of 4-(azepan-
1-yl)benzonitrile, designed for researchers optimizing lead compounds in GPCR and kinase

inhibitor programs.[1][2]
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Identifier Type Designation

IUPAC Name 4-(Azepan-1-yl)benzonitrile

Common Name 4-(Hexamethyleneimino)benzonitrile

Molecular Formula C₁₃H₁₆N₂

Molecular Weight 200.28 g/mol

SMILES N#Cc1ccc(N2CCCCCC2)cc1

Key Pharmacophore p-Cyanophenyl-azepane

Structural Analysis & Physicochemical Profile
The Azepane Effect (vs. Piperidine)
In medicinal chemistry, expanding a saturated nitrogen heterocycle from six (piperidine) to

seven (azepane) atoms is a strategic "ring-expansion" tactic.[1][2][3]

Conformational Entropy: The azepane ring is more flexible ("floppy") than the chair-locked

piperidine.[1][3] This allows the molecule to adopt multiple low-energy conformations to fit

into sterically demanding hydrophobic pockets.[1][2][3]

Lipophilicity (LogP): The addition of a methylene unit (-CH₂-) increases the cLogP by

approximately 0.5 units, enhancing membrane permeability but potentially reducing aqueous

solubility.[1][2][3]

Electronic Influence: The nitrogen lone pair in the azepane ring is slightly less available for

resonance donation into the benzene ring compared to pyrrolidine, due to the ring's non-

planar twisting, which affects the dipole moment of the nitrile group.[2]
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Property Value (Predicted) Significance

cLogP ~3.4 - 3.8

High membrane permeability;

suitable for CNS targets.[1][2]

[3]

Topological Polar Surface Area

(TPSA)
~27 Å²

< 90 Å² indicates excellent

blood-brain barrier (BBB)

penetration potential.[1][2][3]

H-Bond Acceptors 2 (Nitrile N, Amine N)

Key interaction points for

serine/threonine residues in

binding pockets.[1][2][3]

pKa (Conjugate Acid) ~2.0 - 3.0

The aniline-like nitrogen is

weakly basic due to

conjugation with the electron-

withdrawing nitrile group.[1][2]

[3]

Synthetic Pathways & Experimental Protocols
The most robust synthesis involves Nucleophilic Aromatic Substitution (SNAr).[1][2][3] The

nitrile group (-CN) at the para position acts as a strong electron-withdrawing group (EWG),

activating the benzene ring for nucleophilic attack by the secondary amine (azepane).[1][2]

Reaction Mechanism (SNAr)
The reaction proceeds via a Meisenheimer Complex intermediate.[1][2][3][4] The rate-

determining step is the attack of the azepane nitrogen on the carbon bearing the leaving group

(Fluorine is preferred over Bromine due to the high electronegativity of F stabilizing the

transition state).[2]

Reactants
4-Fluorobenzonitrile

+ Azepane

Transition State
(Meisenheimer Complex)

Resonance Stabilized Anion

Nucleophilic Attack
(Rate Limiting)

Product
4-(Azepan-1-yl)benzonitrile

+ HF (neutralized)

Aromatization
(Loss of F-)
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Figure 1: SNAr mechanism illustrating the addition-elimination pathway activated by the p-

cyano group.[1][3]

Detailed Protocol: SNAr Synthesis
Objective: Synthesis of 4-(azepan-1-yl)benzonitrile on a 10 mmol scale.

Reagents:

4-Fluorobenzonitrile (1.21 g, 10.0 mmol)[1][2]

Azepane (1.19 g, 12.0 mmol, 1.2 equiv)[2]

Potassium Carbonate (K₂CO₃) (2.76 g, 20.0 mmol, 2.0 equiv) - Acts as an HF scavenger.[1]

[2]

Dimethyl Sulfoxide (DMSO) (10 mL) - Anhydrous.[1][2][3]

Procedure:

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar.

Charging: Add 4-fluorobenzonitrile and K₂CO₃ to the flask. Purge with nitrogen (N₂) for 5

minutes.[1][2][3]

Solvation: Add anhydrous DMSO via syringe. Stir until the nitrile is dissolved (K₂CO₃ will

remain as a suspension).[1][2][3]

Addition: Add azepane dropwise via syringe over 2 minutes.

Reaction: Heat the mixture to 90°C in an oil bath. Monitor by TLC (20% EtOAc/Hexanes) or

LC-MS.[1][3]

Note: The reaction typically reaches completion within 3–5 hours.[1][2][3] The spot for 4-

fluorobenzonitrile (Rf ~0.[1][2][3]6) should disappear, replaced by a fluorescent product

spot (Rf ~0.4).[1][2][3]
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Workup:

Cool to room temperature.[1][2][3]

Pour the reaction mixture into 100 mL of ice-cold water (precipitates the product and

removes DMSO).

Extract with Ethyl Acetate (3 x 30 mL).[1][2][3]

Wash the combined organic layers with Brine (2 x 20 mL) to remove residual DMSO.[1][3]

Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[2]

Purification: If the crude solid is off-white, recrystallize from Ethanol/Water (9:1) or perform

flash column chromatography (Gradient: 0-20% EtOAc in Hexanes).[1][2][3]

Alternative Method: Pd-Catalyzed Amination
If 4-fluorobenzonitrile is unavailable, 4-bromobenzonitrile can be used via Buchwald-Hartwig

amination.[1][2][3]

Catalyst: Pd₂(dba)₃ / BINAP[1][2][3]

Base: NaOtBu[2]

Solvent: Toluene, 100°C.

Critique: This method is less atom-economical and more expensive than SNAr for this

specific activated substrate.[1][3]

Analytical Characterization
To validate the synthesis, the following spectral signatures must be confirmed.

proton NMR (¹H-NMR, 400 MHz, CDCl₃)
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Shift (δ ppm) Multiplicity Integration Assignment

7.40 - 7.45 Doublet (J=8.8 Hz) 2H

Aryl protons ortho to

Nitrile (deshielded).[1]

[2][3]

6.65 - 6.70 Doublet (J=8.8 Hz) 2H

Aryl protons ortho to

Azepane (shielded by

N-donation).[1][2][3]

3.50 - 3.55 Triplet/Broad 4H
Azepane N-CH₂ (α-

protons).[1][2][3]

1.75 - 1.80 Multiplet 4H
Azepane β-protons.[1]

[2][3]

1.50 - 1.55 Multiplet 4H
Azepane γ/δ-protons.

[1][2][3]

Mass Spectrometry (ESI-MS)[1][3]
Expected [M+H]⁺: 201.14 m/z[1][3]

Fragmentation Pattern: Loss of the azepane ring or nitrile (-CN) is common in high-energy

collision modes.[1][3]

Medicinal Chemistry Applications
Bioisosteric Replacement Strategy
The 4-(azepan-1-yl)benzonitrile motif is often used to optimize Androgen Receptor

Modulators (SARMs) and Histamine H3 Antagonists.[1][2][3]
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Figure 2: Decision tree for selecting the azepane scaffold during lead optimization.

Metabolic Implications[1][2]
Para-Blocking: The nitrile group at the para position effectively blocks metabolic

hydroxylation at the most reactive site of the phenyl ring, extending the half-life (t₁/₂) of the

compound.[2]

Ring Oxidation: The azepane ring is susceptible to oxidative metabolism (formation of

lactams) by CYP450 enzymes.[1][2][3] This is a key liability to monitor during ADME studies.
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Chemical Properties & Identifiers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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